Cas no 61633-03-2 (2,2'-Bipyridine, 6-butyl-)

• Product name: 2,2'-Bipyridine, 6-butyl-
• CAS No: 61633-03-2
• MF: C₁₄H₁₆N₂
• MW: 212.29024
• CID: 472007
• PubChem ID: 12316110

2,2'-Bipyridine, 6-butyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 6-butyl-
• 2-butyl-6-pyridin-2-ylpyridine
• SCHEMBL9526361
• 61633-03-2
• DTXSID30487562

• Inchi： InChI=1S/C14H16N2/c1-2-3-7-12-8-6-10-14(16-12)13-9-4-5-11-15-13/h4-6,8-11H,2-3,7H2,1H3
• InChI Key： VUSJRTXIRTXADC-UHFFFAOYSA-N
• SMILES： CCCCC1=NC(=CC=C1)C2=CC=CC=N2

Computed Properties

• Exact Mass: 212.13148
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78